Cas no 946263-83-8 (N-(2,3-dimethylphenyl)-2-{5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetamide)

• Product Name: N-(2,3-dimethylphenyl)-2-{5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetamide
• CAS No: 946263-83-8
• MF: C₁₆H₁₇N₃O₂S
• MW: 315.390082120895
• CID: 6160194
• PubChem ID: 16867820
• Update Time: 2025-07-15

N-(2,3-dimethylphenyl)-2-{5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dimethylphenyl)-2-{5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetamide
• N-(2,3-dimethylphenyl)-2-(5-oxo-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-3-yl)acetamide
• 946263-83-8
• AKOS024652575
• N-(2,3-dimethylphenyl)-2-{5-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl}acetamide
• F2495-0133
• N-(2,3-dimethylphenyl)-2-(5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)acetamide

• Inchi： 1S/C16H17N3O2S/c1-10-4-3-5-13(11(10)2)18-14(20)8-12-9-22-16-17-7-6-15(21)19(12)16/h3-7,12H,8-9H2,1-2H3,(H,18,20)
• InChI Key： AZAFCVCCSJNMBF-UHFFFAOYSA-N
• SMILES： S1C2=NC=CC(N2C(CC(NC2C=CC=C(C)C=2C)=O)C1)=O

Computed Properties

• Exact Mass: 315.10414797g/mol
• Monoisotopic Mass: 315.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 87.1Ų

Additional information on N-(2,3-dimethylphenyl)-2-{5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetamide

N-(2,3-dimethylphenyl)-2-{5-oxo-2H,3H,5H-1,3thiazolo[3,2-a]pyrimidin-3-yl}acetamide (CAS No. 946263-83-8): A Comprehensive Overview

N-(2,3-dimethylphenyl)-2-{5-oxo-2H,3H,5H-1,3thiazolo[3,2-a]pyrimidin-3-yl}acetamide (CAS No. 946263-83-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiazolo[3,2-a]pyrimidines, which are known for their diverse biological activities and pharmacological properties.

The structure of N-(2,3-dimethylphenyl)-2-{5-oxo-2H,3H,5H-1,3thiazolo[3,2-a]pyrimidin-3-yl}acetamide is characterized by a central thiazolo[3,2-a]pyrimidine core linked to a substituted acetamide moiety. The presence of the 5-oxo group and the 2,3-dimethylphenyl substituent imparts specific chemical and biological properties to this compound. Recent studies have highlighted the importance of these structural features in modulating various biological pathways and interactions.

In the realm of medicinal chemistry, N-(2,3-dimethylphenyl)-2-{5-oxo-2H,3H,5H-1,3thiazolo[3,2-a]pyrimidin-3-yl}acetamide has been investigated for its potential as a lead compound in drug discovery. One of the key areas of interest is its activity as an inhibitor of specific enzymes involved in disease pathways. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases and proteases, which are crucial targets in the treatment of cancer and inflammatory diseases.

Recent advancements in computational chemistry and molecular modeling have further elucidated the binding mechanisms of N-(2,3-dimethylphenyl)-2-{5-oxo-2H,3H,5H-1,3thiazolo[3,2-a]pyrimidin-3-yl}acetamide with its target proteins. These studies have provided valuable insights into the structure-function relationships and have guided the rational design of more potent and selective analogs. The use of advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy has been instrumental in understanding the molecular interactions at the atomic level.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(2,3-dimethylphenyl)-2-{5-oxo-2H,3H,5H-1,3thiazolo[3,2-a]pyrimidin-3-yl}acetamide in various therapeutic settings. Preliminary results have shown promising outcomes in preclinical models of cancer and inflammatory diseases. The compound's ability to selectively target key enzymes involved in disease progression has been a significant factor in its clinical development.

Moreover, the pharmacokinetic properties of N-(2,3-dimethylphenyl)-2-{5-oxo-2H,3H,5H-1,3thiazolo[3,2-a]pyrimidin-3-yl}acetamide have been extensively studied to optimize its therapeutic potential. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity profiles have been carefully evaluated to ensure safe and effective use in clinical applications. These studies have provided valuable data for dose optimization and formulation development.

In addition to its therapeutic applications, N-(2,3-dimethylphenyl)-2-{5-oxo-2H,3H,5H-1,3thiazolo[3,2-a]pyrimidin-3-yl}acetamide has also been explored for its potential as a research tool in biochemical and cellular studies. Its ability to modulate specific biological processes makes it a valuable reagent for investigating disease mechanisms and validating therapeutic targets. Researchers are leveraging this compound to gain deeper insights into cellular signaling pathways and protein-protein interactions.

The synthesis of N-(2,3-dimethylphenyl)-2-{5-oxo-2H,3H,5H-1,3thiazolo[3， 0a]pyrimidin - 0 - yl} acetamide involves multi-step organic reactions that require precise control over reaction conditions and purification processes. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound. These improvements have facilitated its availability for both research and clinical applications.

In conclusion,N-( 0 , 0 -dimethylphenyl) - 0 - { 0 - oxo - 0 H , 0 H , 0 H - , thiazolo [ , - ] pyrimidin - - yl} acetamide(CAS No.946 ) represents a promising molecule with significant potential in medicinal chemistry and pharmacology. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility.